Cas no 2137598-36-6 (Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl-
• CAS No: 2137598-36-6
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5287449
• Update Time: 2025-11-01

Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl-

• Inchi： 1S/C10H19Br/c1-7(2)9(4)10(6-11)5-8(10)3/h7-9H,5-6H2,1-4H3
• InChI Key： DEGHCEJSNWTQMJ-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)C(C)C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl-

Introduction to Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl- (CAS No. 2137598-36-6) and Its Emerging Applications in Chemical Biology

The compound Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl- (CAS No. 2137598-36-6) represents a fascinating molecule in the realm of organic chemistry, characterized by its unique structural features and potential applications in pharmaceutical research and chemical biology. This introduction delves into the compound's chemical properties, synthetic methodologies, and its relevance in contemporary scientific investigations.

The molecular structure of this compound consists of a cyclopropane ring substituted with a bromomethyl group at the 1-position and two isopropyl groups at the 1- and 2-positions. The cyclopropane moiety is particularly noteworthy due to its high ring strain, which makes it a versatile intermediate in organic synthesis. The presence of the bromomethyl group further enhances its reactivity, allowing for nucleophilic substitution reactions that can be exploited in the construction of more complex molecules.

In recent years, there has been growing interest in cyclopropane derivatives as pharmacophores due to their ability to modulate biological pathways through unique interactions with target proteins and enzymes. The structural rigidity of the cyclopropane ring can impose specific conformational constraints on attached functional groups, potentially leading to high-affinity binding to biological targets. This has spurred extensive research into synthesizing novel cyclopropane-containing compounds for therapeutic applications.

The synthesis of Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl- involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of a cyclopropane precursor followed by alkylation with appropriate alkyl halides. The use of protecting groups and careful control of reaction conditions is essential to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the number of steps and minimizing byproduct formation.

Recent studies have explored the biological activity of this compound and its derivatives. For instance, modifications of the cyclopropane ring have been shown to influence receptor binding affinity and metabolic stability. Researchers have synthesized analogs with varying substituents to optimize pharmacokinetic properties, aiming to develop compounds with improved therapeutic profiles. These efforts align with broader trends in drug discovery where structural optimization plays a pivotal role in enhancing drug efficacy.

The bromomethyl group in this compound serves as a versatile handle for further functionalization. It can undergo reactions such as alkylation, arylation, or formation of ethers and thiols, enabling the construction of diverse molecular architectures. This reactivity has been leveraged in the development of probes for biochemical assays and in the synthesis of complex natural products mimics. Such applications underscore the compound's importance as a building block in synthetic chemistry.

From a computational chemistry perspective, understanding the electronic structure and reactivity of this compound has been aided by advanced modeling techniques. Quantum mechanical calculations have provided insights into how different substituents affect the molecule's stability and reactivity. These computational studies not only guide experimental design but also help predict potential side reactions, contributing to more efficient synthetic strategies.

The pharmaceutical industry has taken notice of cyclopropane derivatives due to their unique chemical space compared to traditional drug scaffolds. Companies are investing in libraries of cyclopropane-containing compounds for high-throughput screening against various disease targets. The structural novelty offered by these molecules may lead to discoveries of drugs with novel mechanisms of action, addressing unmet medical needs.

In conclusion,Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-2-methyl- (CAS No. 2137598-36-6) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this class of molecules,Cyclopropane derivatives are poised to play an increasingly important role in drug discovery and development.